Cas no 78957-85-4 (A-3 hydrochloride)

• Product Name: A-3 hydrochloride
• CAS No: 78957-85-4
• MF: C₁₂H₁₄Cl₂N₂O₂S
• MW: 321.222759723663
• CID: 553746
• PubChem ID: 24890609
• Update Time: 2024-12-09

A-3 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,N-(2-aminoethyl)-5-chloro-, hydrochloride (1:1)
• N-(2-Aminoethyl)-5-chloro-1-naphthalenesulfonamide, Hydrochloride
• A-3 HYDROCHLORIDE
• N-(2-Aminoethyl)-5-chloronaphthalene-1-sulfonamide hydrochloride
• A3 hydrochloride
• CS-0103566
• Tox21_501027
• CCG-222331
• NCGC00261712-01
• MFCD00077311
• A3 hydrochloride, >=98% (HPLC), solid
• MS-24744
• SR-01000597803-1
• N-(2-Aminoethyl)-5-chloronaphthalene-1-sulphonamide hydrochloride
• FT-0645250
• A-3 (hydrochloride)
• HY-125957
• NCGC00094317-01
• DTXSID301017465
• SCHEMBL3503907
• AKOS040741014
• LP01027
• 78957-85-4
• A3 HCl
• SR-01000597803
• CHEMBL1255867
• 1-Naphthalenesulfonamide, N-(2-aminoethyl)-5-chloro-, monohydrochloride (9CI)
• A 3
• A 3 hydrochloride
• G12260
• DA-60655
• A-3 hydrochloride

• MDL： MFCD00077311
• Inchi： 1S/C12H13ClN2O2S.ClH/c13-11-5-1-4-10-9(11)3-2-6-12(10)18(16,17)15-8-7-14;/h1-6,15H,7-8,14H2;1H
• InChI Key： VWAGIWCLJAQLAL-UHFFFAOYSA-N
• SMILES： Cl.O=S(C1C2C(=C(C=CC=2)Cl)C=CC=1)(NCCN)=O

Computed Properties

• Exact Mass: 320.01500
• Monoisotopic Mass: 320.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 173-176°C
• Solubility: DMSO: 24 mg/mL
• PSA: 80.57000
• LogP: 4.70420

A-3 hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives